Cas no 1806787-41-6 (3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806787-41-6
• MF: C₇H₃Br₂F₂NO₂
• MW: 330.909027338028
• CID: 4849381
• Update Time: 2025-06-14

3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3Br2F2NO2/c8-3-1-2(7(13)14)4(9)5(12-3)6(10)11/h1,6H,(H,13,14)
• InChI Key： HCYYTICBQKEIFJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(N=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid

Research Briefing on 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1806787-41-6) in Chemical Biology and Pharmaceutical Applications

The compound 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1806787-41-6) has recently emerged as a key intermediate in pharmaceutical and agrochemical research. This halogenated pyridine derivative exhibits unique structural features that make it particularly valuable for the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, leveraging its ability to serve as a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent BTK (Bruton's tyrosine kinase) inhibitors. Researchers utilized 1806787-41-6 as a core scaffold, modifying the carboxylic acid moiety to create a series of derivatives with improved selectivity profiles. The difluoromethyl group at the 2-position was found to significantly enhance metabolic stability compared to non-fluorinated analogs, while the dibromo substitution pattern allowed for precise structural diversification through cross-coupling reactions.

In the agrochemical sector, patent applications from 2022-2023 reveal innovative uses of this compound in developing next-generation fungicides. The presence of both bromine atoms and the difluoromethyl group contributes to strong binding affinity with fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis. Notably, the carboxylic acid functionality enables facile conjugation with various delivery systems, addressing formulation challenges in crop protection applications.

Synthetic methodology developments have also progressed significantly. A 2024 Nature Communications paper described a novel continuous-flow process for producing 1806787-41-6 with 85% yield and >99% purity, representing a substantial improvement over traditional batch synthesis. This advancement addresses previous scalability limitations and reduces the environmental impact through minimized solvent use and waste generation.

Structural-activity relationship (SAR) studies have identified the compound's optimal spatial arrangement for interacting with biological targets. X-ray crystallography data from protein-ligand complexes show that the planar pyridine core facilitates π-π stacking interactions, while the electron-withdrawing bromine atoms and difluoromethyl group create an electrophilic region that enhances binding to nucleophilic amino acid residues in target proteins.

Current research directions focus on expanding the compound's applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The bromine atoms serve as ideal handles for introducing various functional groups, and the carboxylic acid can be readily converted to activated esters for bioconjugation. These properties position 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxylic acid as a promising scaffold for addressing challenging drug targets in oncology and infectious diseases.

Future prospects include exploring its potential in radiopharmaceuticals, where the bromine atoms could be replaced with radioactive isotopes for diagnostic imaging. Additionally, computational studies predict favorable ADME properties for derivatives of this scaffold, suggesting good drug-likeness for further pharmaceutical development. As research continues, this compound is expected to play an increasingly important role in both small molecule drug discovery and chemical biology tool development.